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Compound of Interest

Compound Name: MGR1

Cat. No.: B1193184

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of antibodies
targeting Mahogunin Ring Finger 1 (MGR1), an E3 ubiquitin ligase implicated in a variety of
cellular processes, including protein trafficking, signal transduction, and neurodegeneration.

Introduction to MGR1

Mahogunin Ring Finger 1 (MGRN1), also known as RNF156, is an E3 ubiquitin-protein ligase
that plays a crucial role in cellular regulation. It is involved in the monoubiquitination of target
proteins, influencing processes such as endosome-to-lysosome trafficking. Notably, MGR1 has
been identified as a key regulator of melanocortin receptor (MC1R and MC4R) signaling, where
it acts as an inhibitor of the cAMP pathway.[1][2][3] Research has also linked MGR1 to the
regulation of microtubule stability and mitotic spindle orientation through the ubiquitination of a-
tubulin.[1] Its expression has been observed in various tissues, with notable abundance in the
central nervous system, specifically in neuronal cell bodies, pre-synaptic terminals, and near
mitochondria.[4][5]

Quantitative Data Summary

The following table summarizes recommended starting dilutions for MGR1 antibodies in various
applications. It is important to note that the optimal dilution should be determined
experimentally for each specific assay and experimental setup.
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o ] Recommended Supplier
Application Antibody Type L
Dilution Range Example(s)
Boster Bio, Thermo
Western Blot (WB) Polyclonal 1:500 - 1:2000 ) o
Fisher Scientific
Immunohistochemistry  Polyclonal, Boster Bio, Sigma-
1:50 - 1:400 )
(IHC) Monoclonal Aldrich
Flow Cytometry (FC) Monoclonal 1:100 MyBioSource
ELISA Polyclonal 1:100 - 1:1000 Boster Bio

Signaling Pathway of MGR1 in Melanocortin
Receptor Regulation

MGR1 is a key negative regulator of the melanocortin receptors MC1R and MC4R. Upon
binding of agonists like a-melanocyte-stimulating hormone (a-MSH), these G protein-coupled
receptors (GPCRS) typically activate adenylyl cyclase through the Gs alpha subunit (Gas),
leading to an increase in intracellular cyclic AMP (cAMP) and downstream signaling. MGR1, a
membrane-tethered E3 ubiquitin ligase, intervenes in this pathway. It is recruited to the receptor
by transmembrane adapters such as Attractin (ATRN) or Attractin-like 1 (ATRNL1). Once
associated with the receptor complex, MGR1 can inhibit signaling through two proposed
mechanisms: by competing with Gas for binding to the receptor, thereby preventing its
activation, or by mediating the ubiquitination and subsequent degradation of the receptor itself.
[1][2][6][7] This leads to a dampening of the cAMP-mediated signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: MGR1 Antibodies in Research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193184#application-of-mgrl-antibodies-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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